Cas no 118538-99-1 (2-methoxy-3,4-dimethyl-5-nitrophenol)

2-methoxy-3,4-dimethyl-5-nitrophenol structure
118538-99-1 structure
Product Name:2-methoxy-3,4-dimethyl-5-nitrophenol
CAS No:118538-99-1
MF:C9H11NO4
MW:197.187942743301
CID:2615837
PubChem ID:14312546
Update Time:2025-04-21

2-methoxy-3,4-dimethyl-5-nitrophenol Chemical and Physical Properties

Names and Identifiers

    • 2-methoxy-3,4-dimethyl-5-nitrophenol
    • DTXSID70558785
    • 118538-99-1
    • DTXCID20509565
    • Inchi: 1S/C9H11NO4/c1-5-6(2)9(14-3)8(11)4-7(5)10(12)13/h4,11H,1-3H3
    • InChI Key: NPMWDVLQGULWSC-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=C(C(C)=C1C)[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 197.06880783Da
  • Monoisotopic Mass: 197.06880783Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 75.3Ų
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